Cas no 1315346-16-7 (5-chloro-3-(3-chlorophenyl)-1H-1,2,4-triazole)

• Product Name: 5-chloro-3-(3-chlorophenyl)-1H-1,2,4-triazole
• CAS No: 1315346-16-7
• MF: C₈H₅Cl₂N₃
• MW: 214.051398992538
• CID: 5158860
• Update Time: 2025-05-20

5-chloro-3-(3-chlorophenyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-(3-chlorophenyl)-1H-1,2,4-triazole
• 3-chloro-5-(3-chlorophenyl)-1H-1,2,4-triazole
• BBL033453
• STL373310
• 5-Chloro-3-(3-chloro-phenyl)-1H-[1,2,4]triazole

• Inchi： 1S/C8H5Cl2N3/c9-6-3-1-2-5(4-6)7-11-8(10)13-12-7/h1-4H,(H,11,12,13)
• InChI Key： ACPNXXXTLIJXGN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=NNC(=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• XLogP3: 3.2
• Topological Polar Surface Area: 41.6

Additional information on 5-chloro-3-(3-chlorophenyl)-1H-1,2,4-triazole

Professional Introduction to Compound with CAS No. 1315346-16-7 and Product Name: 5-chloro-3-(3-chlorophenyl)-1H-1,2,4-triazole

The compound with the CAS number 1315346-16-7 and the product name 5-chloro-3-(3-chlorophenyl)-1H-1,2,4-triazole represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, characterized by its triazole core structure, has garnered considerable attention due to its versatile applications in medicinal chemistry and drug development. The presence of chlorine substituents at specific positions enhances its reactivity and potential utility in synthesizing bioactive molecules.

Recent research in the domain of 5-chloro-3-(3-chlorophenyl)-1H-1,2,4-triazole has highlighted its role as a key intermediate in the synthesis of novel therapeutic agents. The triazole ring is a well-documented pharmacophore in drug discovery, known for its ability to interact with biological targets such as enzymes and receptors. The chloro groups at the 5th and 3rd positions (relative to the triazole ring) provide additional functional handles, enabling further derivatization to achieve desired pharmacological properties.

In particular, studies have demonstrated the compound's efficacy in modulating pathways associated with inflammation and infection. The 5-chloro-3-(3-chlorophenyl)-1H-1,2,4-triazole scaffold has been explored in the development of inhibitors targeting bacterial enzymes and viral proteases. Its structural features allow for selective binding to these targets, minimizing off-target effects and enhancing therapeutic outcomes. This has positioned it as a promising candidate for further investigation in preclinical models.

The synthesis of 5-chloro-3-(3-chlorophenyl)-1H-1,2,4-triazole involves multi-step organic transformations that highlight the compound's synthetic accessibility. Researchers have optimized protocols for its preparation using readily available starting materials, ensuring scalability for industrial applications. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the triazole core while maintaining high yields and purity.

Advances in computational chemistry have further accelerated the discovery process involving 5-chloro-3-(3-chlorophenyl)-1H-1,2,4-triazole. Molecular modeling studies have provided insights into its binding interactions with potential drug targets, aiding in the design of more potent derivatives. These simulations have been instrumental in predicting metabolic stability and pharmacokinetic profiles, reducing the time and cost associated with experimental trials.

The pharmaceutical industry has shown interest in leveraging 5-chloro-3-(3-chlorophenyl)-1H-1,2,4-triazole for developing next-generation therapeutics. Its unique structural motif makes it a valuable building block for libraries of compounds screened for biological activity. Collaborative efforts between academic institutions and pharmaceutical companies have led to innovative approaches in utilizing this scaffold for treating diverse diseases.

Environmental considerations have also been integrated into the research on 5-chloro-3-(3-chlorophenyl)-1H-1,2,4-triazole. Sustainable synthetic routes have been developed to minimize waste generation and energy consumption during production. These eco-friendly methodologies align with global efforts to promote green chemistry principles in drug development.

Future directions for research on 5-chloro-3-(3-chlorophenyl)-1H-1,2,4-triazole include exploring its potential as an antiviral agent. Preliminary data suggest that modifications to its structure could enhance its ability to inhibit viral replication without compromising safety profiles. Such findings are particularly relevant in light of emerging infectious diseases requiring rapid development of effective treatments.

Additionally, investigations into the compound's role as a kinase inhibitor have opened new avenues for therapeutic intervention. Kinases are critical enzymes involved in cell signaling pathways; thus, modulating their activity can have significant therapeutic implications. The versatility of 5-chloro-3-(3-chlorophenyl)-1H-1,2,4-triazole makes it a valuable asset in this ongoing quest.

In conclusion,5-chloro-3-(3-chlorophenyl)-1H-1,2,4-triazole (CAS No. 1315346-16-7) stands out as a pivotal compound in modern pharmaceutical research. Its structural features and functional attributes make it an indispensable tool for developing innovative treatments across multiple therapeutic areas. As scientific understanding evolves,this compound will continue to play a central role in advancing medical science.